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Compound of Interest

Compound Name: PROTAC NR-7h

Cat. No.: B15137611 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of novel compounds like PROTAC NR-7h is paramount. This document provides

immediate, essential safety and logistical information, including operational and disposal plans,

to ensure the integrity of your research and the safety of laboratory personnel.

PROTAC NR-7h is a potent and selective degrader of p38α and p38β mitogen-activated

protein kinases (MAPKs), leveraging the cell's own ubiquitin-proteasome system to achieve

targeted protein degradation.[1] As with any potent, biologically active small molecule, a

thorough understanding and strict adherence to safety protocols are critical. This guide is

intended to be a primary resource for laboratory safety and chemical handling, building a

foundation of trust through value-added information beyond the product itself.

Immediate Safety and Handling
All personnel handling PROTAC NR-7h must be thoroughly trained in handling potent

compounds and familiar with the institution's safety protocols. A comprehensive risk

assessment should be conducted before any new procedure involving this compound.

Personal Protective Equipment (PPE)
Given the lack of a specific Safety Data Sheet (SDS) for PROTAC NR-7h, a conservative

approach to PPE is essential. The following PPE should be considered mandatory when

handling the compound in either powder or solution form:
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Eye Protection: Safety goggles with side-shields are required at all times in the laboratory.

Hand Protection: Chemical-resistant protective gloves (e.g., nitrile) are essential. Gloves

should be inspected before use and changed frequently, especially after direct contact with

the compound.

Body Protection: An impervious laboratory coat or gown should be worn to protect against

skin contact.

Respiratory Protection: When handling the powdered form of NR-7h, a suitable respirator

should be used to prevent inhalation of fine particles. All handling of the powder should be

performed in a certified chemical fume hood.

Engineering Controls
Ventilation: Always handle PROTAC NR-7h, especially in its powdered form, in a well-

ventilated area, preferably within a chemical fume hood.

Safety Stations: Ensure that a safety shower and eyewash station are readily accessible in

the immediate work area.

Operational Plans: From Receipt to Disposal
A clear and systematic plan for the entire lifecycle of PROTAC NR-7h in the laboratory will

minimize risks and ensure experimental reproducibility.

Receiving and Storage
Upon receipt, visually inspect the container for any signs of damage or leakage.

PROTAC NR-7h should be stored in a tightly sealed vial at -20°C for long-term stability.[2]

For shorter-term storage of stock solutions in DMSO, aliquots in tightly sealed vials at -20°C

are recommended and are generally usable for up to one month. If stored at 4°C in DMSO,

the stability is reduced to approximately two weeks.[2]
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Before opening the vial, allow the product to equilibrate to room temperature for at least one

hour to prevent condensation.[2]

Whenever possible, prepare and use solutions on the same day to ensure potency and

minimize degradation.[2]

All solution preparation should be conducted in a chemical fume hood using the appropriate

PPE.

PROTAC NR-7h is soluble in DMSO up to 100 mM.

Compound Property Value

Molecular Weight 998.87 g/mol

Solubility Soluble to 100 mM in DMSO

Storage (Powder) -20°C for up to 24 months

Storage (DMSO)
-80°C for up to 6 months, -20°C for up to 1

month, 4°C for up to 2 weeks

Experimental Workflow
The following diagram illustrates a typical experimental workflow for evaluating the activity of

PROTAC NR-7h.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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